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Compound of Interest

Compound Name:
1-(4-aminophenyl)-3-methyl-3-

Azetidinol

CAS No.: 344405-83-0

Cat. No.: B3261534

Get Quote

Executive Summary
1-(4-aminophenyl)-3-methyl-3-Azetidinol is a high-value pharmacophore and building block,

frequently utilized in the synthesis of next-generation fluoroquinolone antibiotics (e.g.,

Delafloxacin analogs) and tyrosine kinase inhibitors (TKIs). The azetidine ring confers unique

conformational rigidity and metabolic stability compared to larger heterocycles like pyrrolidine

or piperidine, while the 3-hydroxyl group serves as a critical vector for solubility enhancement

or further derivatization.

This guide details a Convergent Two-Stage Process optimized for kilogram-scale

manufacturing. Unlike academic routes that may utilize expensive palladium catalysts

(Buchwald-Hartwig) for C-N bond formation, this protocol leverages a cost-effective

Nucleophilic Aromatic Substitution (SNAr) followed by a catalytic hydrogenation. This strategy

minimizes heavy metal contamination and raw material costs (RMC).

Key Process Parameters (KPPs)
Overall Yield: >75% (Stage 1 + Stage 2)
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Purity Target: >99.5% (HPLC), with specific control of the "des-methyl" impurity.

Scalability: Validated for 100g – 5kg batches.

Retrosynthetic Analysis & Strategy
To ensure scalability and economic viability, we bypass the direct reaction of 4-iodoaniline with

azetidines (which requires expensive Pd/ligands). Instead, we utilize the activation provided by

the nitro group in 1-fluoro-4-nitrobenzene.

Strategic Route Selection
Stage 1 (Coupling): SNAr displacement of fluoride by the nucleophilic azetidine nitrogen. The

nitro group at the para position strongly activates the ring, allowing the reaction to proceed

under mild basic conditions without transition metals.

Stage 2 (Reduction): Chemoselective reduction of the nitro group to the aniline using

heterogeneous catalysis (Pd/C + H2).

Reaction Scheme Visualization

3-Methyl-3-Azetidinol HCl
(Nucleophile)

Intermediate A:
1-(4-nitrophenyl)-3-methyl-3-azetidinol

Stage 1: SNAr
K2CO3, DMSO, 80°C

1-Fluoro-4-nitrobenzene
(Electrophile)

Stage 1: SNAr
K2CO3, DMSO, 80°C

Target Product:
1-(4-aminophenyl)-3-methyl-3-Azetidinol

Stage 2: Hydrogenation
H2 (3 bar), 10% Pd/C, MeOH

Click to download full resolution via product page

Figure 1: Convergent synthesis strategy utilizing nitro-activation.

Detailed Manufacturing Protocol
Stage 1: Synthesis of 1-(4-nitrophenyl)-3-methyl-3-
azetidinol
Reaction Principle: Nucleophilic Aromatic Substitution (SNAr). Critical Quality Attribute (CQA):

Control of fluoride ion waste and removal of inorganic salts.
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Materials & Stoichiometry
Reagent MW ( g/mol ) Equiv.

Mass/Vol (for
1.0 mol scale)

Role

3-Methyl-3-

azetidinol HCl
123.58 1.0 123.6 g

Key Starting

Material

1-Fluoro-4-

nitrobenzene
141.10 1.05 148.2 g Electrophile

Potassium

Carbonate

(K₂CO₃)

138.21 2.5 345.5 g
Base / HF

Scavenger

DMSO - 5.0 Vol 620 mL Solvent

Water - 15.0 Vol 1.8 L
Quench/Precipita

tion

Step-by-Step Protocol
Charging: To a clean, dry 3L reactor equipped with an overhead stirrer and temperature

probe, charge DMSO (620 mL) and 3-Methyl-3-azetidinol HCl (123.6 g). Stir at 200 RPM.

Base Addition: Add K₂CO₃ (345.5 g) in portions over 15 minutes. Note: Exothermic

dissolution may occur.

Electrophile Addition: Add 1-Fluoro-4-nitrobenzene (148.2 g). Rinse the addition funnel with a

small amount of DMSO.

Reaction: Heat the mixture to 80°C ± 2°C. Maintain agitation for 4–6 hours.

IPC (In-Process Control): Monitor by HPLC.[1] Target: <1.0% remaining Azetidinol.

Quench & Crystallization:

Cool the reaction mass to 25°C.

Slowly add Water (1.8 L) over 60 minutes. The product will precipitate as a bright yellow

solid.
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Stir the slurry at 10–15°C for 2 hours to maximize yield.

Filtration: Filter the solid using a Buchner funnel or centrifuge.

Washing: Wash the cake with Water (2 x 300 mL) to remove residual DMSO and inorganic

fluoride salts.

Drying: Dry in a vacuum oven at 50°C for 12 hours.

Expected Yield: 190–200 g (91–96%)

Appearance: Yellow crystalline solid.

Stage 2: Synthesis of 1-(4-aminophenyl)-3-methyl-3-
Azetidinol
Reaction Principle: Heterogeneous Catalytic Hydrogenation. Critical Quality Attribute (CQA):

Complete reduction of nitro group without hydrogenolysis of the C-N bond or ring opening.

Materials & Stoichiometry
Reagent Equiv.[2] Mass/Vol Role

Intermediate A (Nitro) 1.0 100.0 g Precursor

10% Pd/C (50% wet) 5 wt% 5.0 g (dry basis) Catalyst

Methanol 10 Vol 1.0 L Solvent

Hydrogen (H₂) - 3–5 bar Reductant

Step-by-Step Protocol
Inertion: Charge Intermediate A (100 g) and Methanol (1.0 L) into a hydrogenation autoclave.

Purge with Nitrogen (N₂) three times.

Catalyst Loading: Under N₂ flow, add 10% Pd/C (10 g wet weight). Safety Warning: Pd/C is

pyrophoric when dry. Keep wet.

Hydrogenation:
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Pressurize reactor to 3 bar (45 psi) with H₂.

Stir vigorously (800+ RPM) to ensure mass transfer.

Maintain temperature at 25–30°C. (Reaction is exothermic; cooling jacket may be

required).

Completion: Reaction is typically complete in 2–4 hours.

IPC: HPLC shows disappearance of Nitro peak and appearance of Amine peak.

Filtration: Filter the mixture through a Celite® pad or sparkler filter to remove the catalyst.

Wash the pad with Methanol (200 mL).

Concentration: Distill the methanol under reduced pressure (40°C) to a low volume (approx.

200 mL).

Isolation (Anti-solvent): Add Methyl tert-butyl ether (MTBE) or Heptane (600 mL) to induce

crystallization of the amine.

Drying: Filter the off-white solid and dry under vacuum at 45°C.

Expected Yield: 75–80 g (85–90%)

Appearance: Off-white to pale beige powder.

Process Flow & Logic
The following diagram illustrates the operational workflow, highlighting critical decision points

and impurity rejection steps.
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Stage 1: Coupling (SNAr)

Stage 2: Reduction

Start: Raw Materials

Mix: Azetidinol + Base + DMSO

Heat to 80°C
(4-6 Hours)

Water Quench
(Precipitation)

Filtration & H2O Wash
(Removes Salts/DMSO)

Hydrogenation
Pd/C, MeOH, 3 bar

 Dried Intermediate

Catalyst Filtration
(Remove Pd)

Crystallization
(MeOH/MTBE)

Final Product
(>99.5% Purity)
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Figure 2: Operational workflow for the 2-stage synthesis.
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Quality Control & Analytical Strategy
To ensure the material meets pharmaceutical grade specifications, the following analytical

methods are required.

HPLC Method (Reverse Phase)
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

Mobile Phase A: 0.1% Phosphoric Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 90% B over 15 min.

Detection: UV at 254 nm (for nitro) and 210/240 nm (for amine).

Specification:

Purity: ≥ 99.0%[3][4][5]

Single Impurity: ≤ 0.10%

Pd Content (ICP-MS): ≤ 10 ppm.

Impurity Profile
Des-methyl Impurity: Originates from impurity in the starting azetidinol. Hard to remove; must

be controlled in SM1.

Dimer Impurity: Azo-dimer formed during incomplete reduction. Controlled by ensuring full

conversion in Stage 2.

Fluoride: Residual from Stage 1. Controlled by water wash (Limit < 500 ppm).

Safety & EHS Considerations
Thermal Hazards: 1-Fluoro-4-nitrobenzene is stable, but nitro-aromatics can decompose

violently at very high temperatures (>200°C). Maintain reactor jacket limits <100°C.
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Hydrogenation Safety: Hydrogen gas is highly flammable (LEL 4%). Ensure reactor

grounding and leak testing. Handle dry Pd/C with extreme care (pyrophoric); always wet with

water or toluene before adding methanol.

Toxicology: Azetidines are strained rings and potential alkylating agents (genotoxic structural

alerts). Handle all solids in a flow hood or isolator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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